Cas no 74431-52-0 (Propanoic acid,3-(acetylthio)-2-methyl-, (2R)-)
74431-52-0 structure
Product Name:Propanoic acid,3-(acetylthio)-2-methyl-, (2R)-
CAS No:74431-52-0
MF:C6H10O3S
MW:162.206800937653
CID:573087
PubChem ID:6928497
Update Time:2025-04-19
Propanoic acid,3-(acetylthio)-2-methyl-, (2R)- Chemical and Physical Properties
Names and Identifiers
-
- Propanoic acid,3-(acetylthio)-2-methyl-, (2R)-
- D -(-)-S-ACETYL-BETA-MERCAPTO- ISOBUTYRIC ACID
- D-(-)-S-ACETYL-B-MERCAPTO- ISOBUTYRIC ACID
- (2R)-3-(acetylsulfanyl)-2-methylpropanoic acid
- (R)-3-(Acetylthio)-2-methylpropionic acid
- (2R)-3-acetylsulfanyl-2-methylpropanoic acid
- (r)-b-acetylmercapto-isobutyric acid
- 3-Acetylthioisobutyric acid
- D-beta-Acetylthioisobutyric acid
- SCHEMBL6227437
- (2R)-3-(acetylthio)-2-methylpropanoic acid
- (R)-3-acetylthioisobutyric acid
- (R)-3-(acetylthio)isobutyric acid
- CHEBI:137433
- (R)-3-(acetylthio)-2-methylpropanoic acid
- DTXSID701266917
- EINECS 277-868-4
- AKOS015964162
- (2R)-3-acetylthioisobutyric acid
- 74431-52-0
- (2R)-3-(acetylthio)-2-methylpropionic acid
- D-(-)-S-Acetyl-beta-mercaptoisobutyric acid
- CS-0435911
- NS00089651
- D-(-)-3-Acetylsulfanyl-2-methylpropionic acid
- AC-18286
- (2R)-3-(acetylthio)isobutyric acid
-
- Inchi： 1S/C6H10O3S/c1-4(6(8)9)3-10-5(2)7/h4H,3H2,1-2H3,(H,8,9)/t4-/m0/s1
- InChI Key： VFVHNRJEYQGRGE-BYPYZUCNSA-N
- SMILES： S(C(C)=O)C[C@@H](C(=O)O)C
Computed Properties
- Exact Mass: 162.035
- Monoisotopic Mass: 162.035
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 144
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 79.7A^2
- XLogP3: 0.7
Experimental Properties
- Density: 1.213
- Boiling Point: 276.5°C at 760 mmHg
- Flash Point: 121°C
- Refractive Index: 1.501
Propanoic acid,3-(acetylthio)-2-methyl-, (2R)- Related Literature
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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